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Compound of Interest

Compound Name:
1-Isopropyl-3-methyl-1H-pyrazole-

5-carboxamide

CAS No.: 1504560-71-7

Cat. No.: B1406588

Get Quote

Executive Summary
The pyrazole carboxamide scaffold represents a privileged structure in modern medicinal and

agricultural chemistry. Its utility spans from the inhibition of mitochondrial respiration in

phytopathogenic fungi (SDHIs) to the targeted modulation of kinases and G-protein coupled

receptors (GPCRs) in human oncology and neurology. This guide dissects the biological

activity, structure-activity relationships (SAR), and synthetic protocols of this versatile class,

providing a rigorous technical roadmap for researchers.

The Pyrazole Carboxamide Scaffold: A Privileged
Core
The pyrazole ring (1,2-diazole) is a five-membered heterocycle characterized by high stability

and the ability to act as both a hydrogen bond donor (NH) and acceptor (N).[1] When

functionalized with a carboxamide group, the scaffold gains significant pharmacophoric

properties:
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Rigidity: The amide bond introduces restricted rotation, pre-organizing the molecule for

receptor binding.

Dipole Alignment: The carbonyl and pyrazole nitrogens create distinct electrostatic surfaces

essential for active site recognition.

Regiochemistry: The biological output is strictly dictated by the position of the carboxamide

(C3, C4, or C5), acting as a molecular switch between agricultural and pharmaceutical utility.

Agrochemical Dominance: Succinate
Dehydrogenase Inhibitors (SDHIs)[2][3][4][5]
The most commercially significant application of pyrazole-4-carboxamides is as Succinate

Dehydrogenase Inhibitors (SDHIs). These fungicides target Complex II of the mitochondrial

respiratory chain.[2]

Mechanism of Action: Respiratory Blockade
SDHIs bind to the ubiquinone-binding site (Q-site) of Complex II.[2] By displacing ubiquinone,

they sever the electron transport chain, preventing the oxidation of succinate to fumarate. This

leads to:

ATP Depletion: Cessation of oxidative phosphorylation.

ROS Accumulation: Electron leakage generates superoxide radicals, causing oxidative

damage to fungal membranes.

Figure 1: SDHI Mechanism of Action in Fungal Mitochondria
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Caption: Competitive inhibition of the Ubiquinone Q-site by Pyrazole Carboxamides disrupts

electron flow, halting ATP synthesis.

Key Structural Features (Agro-SAR)
For high fungicidal potency (e.g., Fluxapyroxad, Sedaxane), the scaffold requires:

Core: 1-methyl-3-(difluoromethyl)-1H-pyrazole-4-carboxamide.[3] The

group is critical for lipophilicity and metabolic stability.

Linker: A secondary amide (-CONH-).

Tail: A lipophilic aromatic moiety (e.g., biphenyl or benzonorbornene) that fits into the

hydrophobic pocket of the Q-site.

Pharmaceutical Applications: Oncology &
Neurology
While the C4-isomer dominates agriculture, C3- and C5-pyrazole carboxamides are prevalent

in drug discovery.

Kinase Inhibition (Oncology)
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Pyrazole carboxamides act as ATP-competitive inhibitors for various kinases (CDK, EGFR,

Aurora).

Binding Mode: The pyrazole nitrogens often form a "hinge-binding" motif, mimicking the

adenine ring of ATP.

Example:Roscovitine analogs (CDK inhibitors) utilize the pyrazole core to arrest the cell

cycle at G1/S or G2/M transitions.

Cannabinoid Receptor Antagonism (Neurology)
The C3-carboxamide derivative Rimonabant (SR141716A) functions as a selective CB1

receptor inverse agonist.

SAR Insight: A 1,5-diaryl substitution pattern is essential. The C3-carboxamide directs the

substituent (often a piperidine or hydrazide) towards a specific polar region in the GPCR

transmembrane bundle.

Structure-Activity Relationship (SAR) Deep Dive
The biological fate of the molecule is determined by the substitution pattern.
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Figure 2: SAR Decision Tree
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Caption: Divergent SAR pathways dictate the functional utility of the scaffold.

Experimental Protocols
Synthesis of 1-Methyl-3-(difluoromethyl)-1H-pyrazole-4-
carboxamides (SDHI Core)
Validation: This protocol ensures high regioselectivity for the 1-methyl isomer, critical for

biological activity.

Reagents:

Ethyl 4,4-difluoro-3-oxobutanoate
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Triethyl orthoformate

Methylhydrazine[4]

Acetic anhydride

Step-by-Step Methodology:

Condensation (Precursor Formation):

Mix ethyl 4,4-difluoro-3-oxobutanoate (10 mmol) with triethyl orthoformate (15 mmol) and

acetic anhydride (20 mmol).

Reflux at 120°C for 4 hours. Checkpoint: Monitor via TLC (Hexane:EtOAc 3:1) for

disappearance of starting keto-ester.

Concentrate in vacuo to yield the ethoxymethylene intermediate.

Cyclization (Ring Closure):

Dissolve the intermediate in Ethanol (EtOH) at 0°C.

Add Methylhydrazine (10.5 mmol) dropwise. Note: Temperature control is vital to minimize

the formation of the unwanted regioisomer (5-difluoromethyl).

Stir at room temperature for 2 hours.

Evaporate solvent; purify via silica gel chromatography (elute with DCM).[5]

Amidation (Coupling):

Hydrolyze the ester (LiOH, THF/H2O) to the carboxylic acid.

Activate acid with Thionyl Chloride (

) to form the acid chloride.

React with the target aniline (e.g., 2-(3,4-dichlorophenyl)aniline) in the presence of

Triethylamine (TEA) in DCM.
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Biological Assay: Mitochondrial Complex II Inhibition (In
Vitro)
Trustworthiness: This assay directly measures the target engagement, avoiding whole-cell

permeability variables.

Materials:

Mitochondrial fraction isolated from Rhizoctonia solani or S. sclerotiorum.

DCPIP (2,6-dichlorophenolindophenol) - Electron acceptor.

Succinate (Substrate).[6]

Phenazine methosulfate (PMS).

Protocol:

Preparation: Suspend mitochondrial protein (20 µg) in phosphate buffer (pH 7.4) containing

20 mM succinate.

Incubation: Add the test pyrazole carboxamide (dissolved in DMSO) at varying

concentrations (0.01 µM – 100 µM). Incubate for 10 mins at 30°C.

Initiation: Add DCPIP (60 µM) and PMS (Substrate mediator).

Measurement: Monitor the reduction of DCPIP by measuring absorbance decrease at 600

nm using a kinetic spectrophotometer.

Calculation: Plot % Inhibition vs. Log[Concentration] to determine

.

Control: DMSO only (0% inhibition).

Positive Control: Boscalid or Fluxapyroxad.

Future Outlook
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The field is moving towards hybrid molecules.

Dual-Action Fungicides: Linking the pyrazole carboxamide (SDHI) with a triazole (Sterol

biosynthesis inhibitor) to combat resistance.

PROTACs: In oncology, using the pyrazole scaffold as the "warhead" to recruit E3 ligases for

targeted protein degradation of specific kinases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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